Cas no 32516-05-5 (1,3,5,7-Tetraazabicyclo[3.3.1]nonane,3,7-diacetyl-)

1,3,5,7-Tetraazabicyclo[3.3.1]nonane,3,7-diacetyl- structure
32516-05-5 structure
Product Name:1,3,5,7-Tetraazabicyclo[3.3.1]nonane,3,7-diacetyl-
CAS No:32516-05-5
MF:C9H16N4O2
MW:212.248941421509
CID:306461
PubChem ID:100288
Update Time:2025-04-19

1,3,5,7-Tetraazabicyclo[3.3.1]nonane,3,7-diacetyl- Chemical and Physical Properties

Names and Identifiers

    • 1,3,5,7-Tetraazabicyclo[3.3.1]nonane,3,7-diacetyl-
    • 1-(3-acetyl-1,3,5,7-tetrazabicyclo[3.3.1]nonan-7-yl)ethanone
    • 1,1'-(1,3,5,7-Tetraazabicyclo(3.3.1)nonane-3,7-diyl)diethanone
    • 1,5-diacetyl-1,3,5,7-tetraazabicyclo< 3.3.1> nonane
    • 3,7-Diacetyl-1,3,5,7-tetraazabicycl
    • 3,7-diacetyl-1,3,5,7-tetraazabicyclo[3.3.1]nonane
    • 3,7-diacetyl-1,3,5,7-tetraazabicyclo< 3.3.1> nonane
    • 3,7-diacetyl-1,3,5,7-tetra-azabicyclo< 3.3.3.1> nonane
    • AC1L2OGY
    • AC1Q5KE3
    • DAPT (VAN)
    • octahydro-1,5-diacetyl-3,7-endo-methylene-1,3,5,7-tetrazocine
    • Oprea1_578800
    • E08Z9H4BZP
    • 3,7-Diacetyl-1,3,5,7-tetraazabicyclo(3.3.1)nonane
    • HMS1612P03
    • CBDivE_006572
    • 1,5,7-Tetraazabicyclo[3.3.1]nonane, 3,7-diacetyl-
    • SMR000102505
    • SR-01000479847-1
    • HMS2559P22
    • MLS000391985
    • 1,3,5,7-Tetraazabicyclo(3.3.1)nonane, 3,7-diacetyl-
    • CHEMBL1418022
    • DTXSID4067692
    • DAPT (EXPLOSIVE INTERMEDIATE)
    • NSC 281710
    • NCGC00245571-01
    • NSC-281710
    • 1,3,5,7-Tetraazabicyclo[3.3.1]nonane, 3,7-diacetyl-
    • EINECS 251-077-4
    • CCG-110526
    • AKOS000599635
    • NSC281710
    • UNII-E08Z9H4BZP
    • 32516-05-5
    • SR-01000479847
    • SCHEMBL7557049
    • NS00029290
    • Inchi: 1S/C9H16N4O2/c1-8(14)12-4-10-3-11(5-12)7-13(6-10)9(2)15/h3-7H2,1-2H3
    • InChI Key: BUPCSJIRCTYAHP-UHFFFAOYSA-N
    • SMILES: O=C(C)N1CN2CN(C(C)=O)CN(C1)C2

Computed Properties

  • Exact Mass: 212.12748
  • Monoisotopic Mass: 212.127
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 0
  • Complexity: 254
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.7
  • Topological Polar Surface Area: 47.1Ų

Experimental Properties

  • Density: 1.32
  • Boiling Point: 422.8°Cat760mmHg
  • Flash Point: 207.3°C
  • Refractive Index: 1.606
  • PSA: 47.1
  • LogP: -1.14630
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